Cas no 16210-64-3 (2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione)

• Product Name: 2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione
• CAS No: 16210-64-3
• MF: C₁₆H₉FO₂
• MW: 252.239867925644
• CID: 1341866
• PubChem ID: 369408
• Update Time: 2025-08-02

2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione, 2-[(4-fluorophenyl)methylene]-
• 2-[(4-fluorophenyl)methylidene]indene-1,3-dione
• AKOS000270538
• 2-[(4-fluorophenyl)methylene]indane-1,3-dione
• IDI1_017280
• InChI=1/C16H9FO2/c17-11-7-5-10(6-8-11)9-14-15(18)12-3-1-2-4-13(12)16(14)19/h1-9H
• HMS1447L19
• Z44300981
• CHEMBL1997886
• CS-0270283
• DTXSID90327278
• 2-(4-fluorobenzylidene)-1H-indene-1,3(2H)-dione
• 2-((4-Fluorophenyl)methylene)indane-1,3-dione
• NSC641178
• SCHEMBL7147011
• 2-(fluorobenzylidene)-indan-1,3-dione
• MS-6931
• 2-[(4-fluorophenyl)methylene]-1H-indene-1,3(2H)-dione
• MBHDCJLDOHEKIU-UHFFFAOYSA-
• NSC-641178
• 16210-64-3
• Maybridge3_005893
• NCI60_013837
• MFCD00188604
• STK386212
• 2-[(4-fluorophenyl)methylidene]-2,3-dihydro-1H-indene-1,3-dione
• 2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione

• Inchi： 1S/C16H9FO2/c17-11-7-5-10(6-8-11)9-14-15(18)12-3-1-2-4-13(12)16(14)19/h1-9H
• InChI Key： MBHDCJLDOHEKIU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)/C=C1\C(C2C=CC=CC=2C\1=O)=O

Computed Properties

• Exact Mass: 252.05867
• Monoisotopic Mass: 252.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on 2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione

Introduction to 2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione (CAS No: 16210-64-3)

2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione is a sophisticated organic compound characterized by its intricate molecular structure, which combines a fluorophenyl moiety with an indene backbone. This compound, identified by the chemical abstracts service number CAS No: 16210-64-3, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and synthetic chemistry. The presence of a fluorine atom at the para position of the phenyl ring enhances its electronic properties, making it a valuable scaffold for designing molecules with tailored biological activities.

The molecular framework of 2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione consists of a central indene core, which is a bicyclic aromatic hydrocarbon composed of a benzene ring fused to a cyclopentane ring. This structural motif is known for its stability and versatility in forming complex derivatives. The compound’s reactivity is further modulated by the methylene group connecting the fluorophenyl moiety to the indene ring, which can participate in various chemical transformations such as Michael additions, condensations, and cyclizations.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. The fluorine atom in 2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione contributes to these desirable properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has made the compound a promising candidate for synthesizing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop new scaffolds for drug discovery programs. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The indene core provides a rigid structure that can be modified to optimize interactions with protein targets, while the fluorophenyl group offers opportunities for further functionalization.

The synthesis of 2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione involves multi-step organic reactions that highlight the compound’s synthetic utility. Typically, it is prepared through condensation reactions between appropriately substituted indanones and 4-fluorobenzaldehyde derivatives. These reactions often require careful control of reaction conditions to ensure high yields and purity. The use of palladium-catalyzed cross-coupling reactions has also been reported as an efficient method for constructing the desired molecular framework.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione’s reactivity and potential applications. Molecular modeling studies have revealed insights into how modifications at different positions of the molecule can influence its biological activity. For example, computational analysis has suggested that introducing substituents on the indene ring can modulate electron density and steric hindrance around key functional groups, thereby tuning interactions with biological targets.

The pharmaceutical industry’s focus on fluorinated compounds has also spurred interest in green chemistry approaches for their synthesis. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high selectivity and yield. These efforts align with broader trends in sustainable chemistry aimed at reducing environmental impact without compromising efficiency.

Another area where 2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione has found utility is in materials science. Fluorinated aromatic compounds are known for their unique electronic properties, making them suitable for applications in organic electronics and optoelectronic devices. The combination of an indene core with a fluorophenyl group provides a platform for designing molecules with enhanced charge transport capabilities or luminescent properties.

The future prospects for 2-(4-Fluorophenyl)methylene-1H-indene-1,3(2H)-dione are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in drug discovery and material science. Its unique structural features offer a rich palette for chemical innovation, making it a cornerstone of modern synthetic chemistry.